Vat Black 27

• CAS: 61356-49-8
• Molecular Formula: C42H23N3O6
• Molecular Weight: 665.6 g/mol
• InChI: InChI=1S/C42H23N3O6/c46-37-23-15-7-9-17-25(23)39(48)33-31(37)29(43-41(50)21-11-3-1-4-12-21)19-27-28-20-30(44-42(51)22-13-5-2-6-14-22)32-34(36(28)45-35(27)33)40(49)26-18-10-8-16-24(26)38(32)47/h1-20,45H,(H,43,50)(H,44,51)
• InChIKey: OXEFCDNMUKTKDV-UHFFFAOYSA-N

Standard neutral black dyes cause shade deviation in olive-tone formulations. Vat Black 27 (C.I. 69005) provides the essential red-brown leuco form and green component for trichromatic shading. - **Application**: Suspension pad dyeing of cotton; one-bath thermosol for polyester-cotton (65/35) blends. - **Critical constraint**: Reduction/dyeing ≤50°C; not for mercerized yarn-dyed shirting. - **Supply**: Technical data sheet and batch-specific analytical report available.

Vat Black 27 Technical & Procurement Baseline

Vat Black 27, widely recognized by its trade name Vat Olive R or Vat Olive 2G, is an anthraquinone-based vat dye classified under C.I. 69005 [1]. It is supplied as a black or dark green powder with the molecular formula C42H23N3O6, and is characterized by insolubility in water, acetone, ethanol, toluene, and xylene, but solubility in 2-chlorophenol and slight solubility in chloroform and pyridine [2]. The compound is valued in the textile industry for its good affinity and leveling properties on cellulosic fibers, particularly cotton, and its primary function in trichromatic shading to produce grey, brown, dark green, and navy hues [3]. Its deep, olive-toned “black” shade provides a specific red-brown leuco color that differentiates it from neutral or blue-toned vat blacks, making it a critical blending component rather than a standalone fiber-destroying black [4].

1

Vat dyeing for cellulosic fibers; exhaust and suspension pad methods on cotton

2

Olive-toned blending component for compound greys, browns, dark greens, and navies

3

Red-brown leuco form; requires controlled vatting and alkali solubilization

• [1] Emperor Chem. Vat Black 27 (TDS) – Vat Olive R / Vat Olive 2G. Product Technical Datasheet. View Source
• [2] China Interdyes. VAT BLACK 27 Physical Properties and light fastness. Product Technical Datasheet. View Source
• [3] YANHUI DYES. China The most cost-effective Vat Black 27 For Dyeing polyester-mixed cotton cloth manufacturers and suppliers. Product Technical Datasheet. View Source
• [4] Atul Ltd. NOVATIC Olive R MD | CAS No. Vat Black 27. Product Technical Datasheet, 2017. View Source

Vat Black 27 Substitution Risks

Attempting to replace Vat Black 27 with other vat black dyes such as Vat Black 8, Vat Black 16, or Vat Black 38 will result in shade deviation and processing failures [1]. Vat Black 27 uniquely exhibits an olive base tone with a red-brown leuco form, whereas Vat Black 8 provides a blue-grey hue and Vat Black 38 offers a neutral black . Its inferior soaping fastness (Grade 4–5 sample change; prone to turning green after mercerizing) demands specific post-dyeing protocols that are unnecessary for more robust vat blacks like Vat Black 25 [2]. Furthermore, Vat Black 27's heat sensitivity above 50°C and poor ironing fastness (red stain, Grade 2–3) limit its use to applications where these specific weaknesses are tolerated, rendering a simple in-class swap unworkable without reformulation and process re-validation [3].

!

Shade deviation: olive base tone and red-brown leuco may not transfer to Vat Black 8 (blue-grey) or Vat Black 38 (neutral black).

!

Process sensitivity: inferior soaping fastness (Grade 4–5) and green shift upon mercerizing require protocol re-validation not needed for Vat Black 25.

!

Thermal restriction: ironing fastness Grade 2–3 with red stain limits direct substitution in hot-finished goods; heat sensitivity above 50°C may alter shade.

• [1] Emperor Chem. Vat Black 8 (TDS) – Vat Grey M. Product Technical Datasheet. View Source
• [2] Emperor Chem. Vat Black 27 (TDS) – Vat Olive R / Vat Olive 2G. Product Technical Datasheet. View Source
• [3] Atul Ltd. NOVATIC Olive R MD | CAS No. Vat Black 27. Product Technical Datasheet, 2017. View Source

Vat Black 27 Comparative Performance Evidence

Light Fastness vs. Vat Black 8

Vat Black 27 demonstrates systematically lower light fastness than Vat Black 8 across identical xenon test conditions on cotton at 40 g/L dyeing depth. At 1/12 standard depth, Vat Black 27 achieves Grade 5, while Vat Black 8 reaches Grade 6; at 1/1 standard depth, Vat Black 27 attains Grade 6–7 versus Vat Black 8's Grade 7–8 [1][2].

Light fastness vs. Vat Black 8

Reported

Vat Black 27: 1/12 depth Grade 5; 1/1 depth Grade 6–7. Vat Black 8: 1/12 depth Grade 6; 1/1 depth Grade 7–8. (Xenon, cotton)

Light fastness at pale-to-medium depths may be 0.5–1 grade lower; context-dependent for applications where olive shade is essential.

ISO 105-B02, 40 g/L dyeing depth

Evidence Dimension	Light fastness (Xenon test, on cotton fabric)
Target Compound Data	1/12 depth: Grade 5; 1/1 depth: Grade 6–7; 2/1 depth: Grade 7
Comparator Or Baseline	Vat Black 8: 1/12 depth: Grade 6; 1/1 depth: Grade 7–8; 2/1 depth: Grade 7–8
Quantified Difference	Vat Black 27 is 1 grade lower at 1/12 depth and 0.5–1 grade lower at 1/1 depth compared to Vat Black 8
Conditions	Dyeing depth 40 g/L, IN method, cotton substrate; Xenon test per ISO 105-B02

Why This Matters

Procurement decisions for applications requiring high light fastness at pale-to-medium depths should favor Vat Black 8 over Vat Black 27, which is better reserved for deep shades or applications where its olive tone is essential.

• [1] Emperor Chem. Vat Black 27 (TDS) – Vat Olive R / Vat Olive 2G. Light (Xenon test 1/12, 1/1, 2/1) data. Product Technical Datasheet. View Source
• [2] Emperor Chem. Vat Black 8 (TDS) – Vat Grey M. Light (Xenon test 1/12, 1/1, 2/1) data. Product Technical Datasheet. View Source

Soaping and Mercerizing Fastness

Vat Black 27 exhibits poor soaping fastness and undergoes a marked green hue shift upon mercerizing, necessitating controlled alkali concentrations (caustic soda 7.5–8 mL/L) and prolonged soaping [1]. In contrast, the structurally related Vat Black 25 is documented to withstand strong alkali treatments without shade change [2].

Soaping & mercerizing stability

Reported

Soaping change Grade 4–5; mercerizing turns green (Grade 3). Vat Black 25 resists alkali without shade change.

Alkali-induced shade shift may require controlled NaOH (7.5–8 mL/L) and extended soaping; process robustness differs from Vat Black 25.

ISO 105-C06 soaping; mercerizing with NaOH

Evidence Dimension	Soaping fastness and mercerizing color stability on cotton
Target Compound Data	Soaping (95°C) sample change Grade 4–5; Mercerizing sample change Grade 3 (turns green) [1]
Comparator Or Baseline	Vat Black 25: Resistant to strong alkali; mercerizing does not cause shade change [2]
Quantified Difference	Vat Black 27 is 1–2 grades inferior in alkali-induced shade stability vs. Vat Black 25, with a visible green hue shift that is absent in Vat Black 25
Conditions	ISO 105-C06 soaping test; mercerizing with NaOH solution; cotton fabric

Why This Matters

Textile dyehouses performing mercerizing post-treatment must either avoid Vat Black 27 or invest in precision alkali control and prolonged soaping, whereas Vat Black 25 offers a robust alternative for high-alkali processes.

• [1] Emperor Chem. Vat Black 27 (TDS) – Vat Olive R / Vat Olive 2G. Colour Fastness Test and Precaution sections. Product Technical Datasheet. View Source
• [2] Wikipedia (Chinese). 还原黑25 (Vat Black 25) Properties: 耐光、耐热、耐强碱、耐强酸. Encyclopedia entry, 2023. View Source

Ironing Fastness vs. Vat Black 38

Vat Black 27 has notably poor ironing fastness, with a dry hot pressing grade of 2–3 (immediate) and a characteristic red stain, which restricts its use in goods requiring post-dyeing heat finishing [1]. Vat Black 38, in contrast, achieves an ironing fastness grade of 4 (fading) under comparable AATCC test methods .

Ironing fastness vs. Vat Black 38

Reported

Vat Black 27: immediate Grade 2–3 (red stain); Vat Black 38: Grade 4 (fading).

Hot pressing performance markedly lower; thermal safety margin may restrict use in finished goods without dark shade masking.

Hot pressing ~200°C; dyed cotton fabric

Evidence Dimension	Ironing (hot pressing) fastness on cotton
Target Compound Data	Dry pressing (immediate): Grade 2–3 (red stain); After 4 h recovery: Grade 4 [1]
Comparator Or Baseline	Vat Black 38: Ironing fastness Grade 4 (fading) per AATCC
Quantified Difference	Vat Black 27 is 1.5 grades worse than Vat Black 38 in immediate hot pressing performance, with an additional red stain defect
Conditions	Hot pressing at standard ironing temperature (approx. 200°C); dyed cotton fabric; AATCC test method for Vat Black 38; ISO for Vat Black 27

Why This Matters

For procurement in sectors requiring hot-pressed finished goods (e.g., shirting, home textiles), Vat Black 38 provides greater thermal safety margin; Vat Black 27 is suitable only where ironing is absent or where the red stain is masked by dark shades.

• [1] Emperor Chem. Vat Black 27 (TDS) – Vat Olive R / Vat Olive 2G. Colour Fastness Test: Ironing data. Product Technical Datasheet. View Source

Shade Coordinates for Trichromatic Blending

Unlike neutral black vat dyes, Vat Black 27 is intrinsically an olive-toned dye (shade: brown light grey) with a leuco form that is dark red-brown in alkaline reduction [1]. This chromatic characteristic makes it indispensable for blending grey, brown, dark green, and dark blue shades when combined with yellow, orange, red, and brown vat dyes, as explicitly prescribed by manufacturers [2].

Trichromatic shade coordinates

Specification review

Shade: brown light grey; Leuco: dark blue/red-brown. Combines with yellow, orange, red, brown vat dyes for compound hues.

Olive undertone enables greys, browns, navies not achievable with neutral or blue-grey vat blacks; blending recipes validated by manufacturers.

Supplier formulation guidance

Evidence Dimension	Shade hue and leuco color for blending applications
Target Compound Data	Shade: Brown light grey; Leuco color: Dark Blue (alternatively described as red-brown); Primarily used in shade matching for grey, brown, dark green, navy [1][2]
Comparator Or Baseline	Vat Black 16 (Grey 3B): Bluish grey, leuco red-purple; Vat Black 8 (Grey M): Blue light grey, leuco light brown [3]
Quantified Difference	Qualitative hue difference: Vat Black 27 provides the olive/green component absent in Vat Black 8 and Vat Black 16, enabling specific compound shades that cannot be matched by substituting those dyes
Conditions	Visual shade assessment and blending recipes as per manufacturer recommendations

Why This Matters

Formulators and color matchers cannot substitute Vat Black 27 with other vat blacks without losing the olive component of the target shade, directly impacting recipe cost and reproducibility.

• [1] Emperor Chem. Vat Black 27 (TDS) – Vat Olive R / Vat Olive 2G. Shade: Brown light grey; Leuco color: Dark Blue. Product Technical Datasheet. View Source
• [2] Atul Ltd. NOVATIC Olive R MD | CAS No. Vat Black 27. Used in combination with NOVATIC Yellow 3R, Gold Orange 3G, Red 3B, Brown R and Brown G. Product Technical Datasheet, 2017. View Source
• [3] Emperor Chem. Vat Black 8 (TDS) – Vat Grey M. Shade: Blue light grey. Product Technical Datasheet. View Source

Chlorine Bleach Resistance

Vat Black 27 displays moderate resistance to chlorine bleach with a sample change grade of 4–5 (sodium hypochlorite) [1][2]. This is comparable to Vat Black 38, which reports a chlorine bleach grade of 3–4 under AATCC conditions , indicating that Vat Black 27 is not differentiated by superior chlorine resistance and should not be selected on that basis.

Chlorine bleach resistance

Reported

Vat Black 27: Grade 4–5 (ISO); Vat Black 38: Grade 3–4 (AATCC).

Marginal advantage in bleach fastness; not a primary procurement driver; selection should prioritize shade and processing constraints.

Sodium hypochlorite, cotton substrate

Evidence Dimension	Resistance to chlorine bleach (sodium hypochlorite)
Target Compound Data	Chlorine bleach sample change: Grade 4–5 (ISO) [1]; Sodium hypochlorite: Grade 4–5 [2]
Comparator Or Baseline	Vat Black 38: Chlorine bleach (fading) Grade 3–4 (AATCC)
Quantified Difference	Vat Black 27 is 0.5–1 grade higher than Vat Black 38 in chlorine bleach fastness, suggesting a marginal advantage
Conditions	ISO 105-N01 (hypochlorite) for Vat Black 27; AATCC test for Vat Black 38; cotton fabric

Why This Matters

While Vat Black 27 shows a slight edge over Vat Black 38 in bleach resistance, this difference is not large enough to drive procurement decisions; selection should be based on shade compatibility and overall processing constraints.

• [1] Emperor Chem. Vat Black 27 (TDS) – Vat Olive R / Vat Olive 2G. Chlorine bleaching: 4–5. Product Technical Datasheet. View Source
• [2] JK Colors. Micro Disperse Vat Dyes Fastness Properties 30 g/l Olive R (C.I. Vat Black 27). Sodium Hypochlorite: 4-5. Fastness datasheet. View Source

Vat Black 27 Application Scenarios

Trichromatic Shading of Compound Shades

Leverage Vat Black 27's intrinsic olive undertone (brown light grey shade) and red-brown leuco form to formulate compound shades—particularly grey, brown, dark green, and navy—in combination with NOVATIC Yellow 3R, Gold Orange 3G, Red 3B, Brown R, and Brown G [1]. This scenario avoids the shade mismatch that occurs when neutral black dyes like Vat Black 38 or blue-grey Vat Black 8 are substituted, which would lack the green component essential for target hues [2].

Cotton Suspension Pad Dyeing

Vat Black 27 is specifically rated as suitable for suspension pad dyeing of cotton fabrics and yarn, where its high affinity and excellent leveling (rated ▲▲) ensure uniform coverage including dead cotton [1]. However, users must implement thorough soaping to develop a stable shade and limit reduction/dyeing temperatures to ≤50°C to prevent yellowing and partial oxidation (black side effects) [3].

One-Bath Polyester-Cotton Dyeing

For polyester-cotton (65/35) blend fabrics, Vat Black 27 can be applied in a one-bath thermosol dyeing process together with disperse dyes, where the polyester component picks up a minimal dark reddish tint while the cotton is dyed olive [1]. This process is documented to yield acceptable solidity for certain economical workwear and lining applications where ultimate fastness to ironing is not critical.

Mercerized Fabric Avoidance

Based on quantitative evidence that Vat Black 27 turns green after mercerizing and exhibits poor soaping fastness (Grade 3 mercerizing sample change) [1], procurement should exclude this dye for mercerized yarn-dyed shirting or top-dyed fashion fabrics. Vat Black 25 or Vat Black 38 are more robust choices for these applications where alkali post-treatment and stringent wash fastness are required [2].

Application

Selection Property

Validation Focus

Trichromatic shading of compound shades

Olive undertone and red-brown leuco compatibility

Shade matching with recommended companion vat dyes; avoid neutral black substitutes

Cotton suspension pad dyeing

Reported affinity and leveling rating

Validate soaping procedure; maintain temperature ≤50°C to prevent shade shift

One-bath polyester-cotton (65/35) dyeing

Thermosol process compatibility

Confirm solid shade acceptance for workwear; ironing fastness not critical for this segment

Mercerized fabric processes

Alkali shade stability

Exclude if mercerizing is required; review Vat Black 25 or 38 for robust alkali performance

• [1] Emperor Chem. Vat Black 27 (TDS) – Vat Olive R / Vat Olive 2G. Application, Use Conditions, and Precaution sections. Product Technical Datasheet. View Source
• [2] Atul Ltd. NOVATIC Olive R MD | CAS No. Vat Black 27. Product Technical Datasheet, 2017; and Wikipedia (Chinese) 还原黑25 (Vat Black 25) Properties, 2023. View Source
• [3] China Interdyes. VAT BLACK 27 Physical Properties and light fastness. Product Technical Datasheet. View Source